1-tert-butyl-2-iodobenzene
Overview
Description
1-tert-butyl-2-iodobenzene is an organic compound widely used in scientific experiments . It is also known as Benzene, (1,1-dimethylethyl)iodo .
Synthesis Analysis
The synthesis of 1-tert-butyl-2-iodobenzene has been discussed in several papers . For instance, the Heck reaction between 2-methylprop-2-en-1-ol and 4-tert-butyliodobenzene catalyzed by ionic liquids has been studied .Molecular Structure Analysis
The molecular formula of 1-tert-butyl-2-iodobenzene is C10H13I . It has a molecular weight of 260.11 .Chemical Reactions Analysis
1-tert-butyl-2-iodobenzene participates in the one-pot Heck-reductive amination reaction pathway during the synthesis of fungicide fenpropimorph .Physical And Chemical Properties Analysis
1-tert-butyl-2-iodobenzene has a density of 1.5±0.1 g/cm3, a boiling point of 247.7±19.0 °C at 760 mmHg, and a flash point of 108.5±10.5 °C . It has a molar refractivity of 57.5±0.3 cm3 .Scientific Research Applications
Oxidative Transformations and C-H Activation
1-tert-Butyl-2-iodobenzene has been utilized in oxidative transformations and C-H activation processes. For instance, the oxidation of unactivated methylene C-H using a protocol involving diacetoxyl iodobenzene (DIB) and tert-butyl hydroperoxide (TBHP) showcases the generation of hypervalent iodine species for the oxidation of alkyl esters and amides to ketones under mild conditions (Yi Zhao et al., 2011). Moreover, a palladium-catalyzed intermolecular amination of unactivated C(sp3)-H bonds demonstrates the application of 1-(tert-Butyl)-2-iodobenzene in the formation of complex indoline structures, a key motif in many bioactive compounds and pharmaceuticals (Xueliang Sun et al., 2019).
Synthesis and Characterization
The synthesis and characterization of 1-tert-butyl-2-iodobenzene and its derivatives have been explored to understand their potential in various chemical reactions. Research shows the efficient synthesis of 4-tert-butyl-iodobenzene, highlighting the methodological advancements in obtaining these compounds with higher yields and lower costs (Yang Yu-ping, 2005). Additionally, the preparation of sterically crowded diiodobenzene derivatives demonstrates their utility in generating hypervalent iodine compounds for recyclable reagents and material precursors (Guobin Li et al., 2022).
Novel Reactions and Materials
1-tert-Butyl-2-iodobenzene has been instrumental in novel reaction mechanisms and material synthesis. For example, the oxidative transformation of azides to nitriles using a DIB/TBHP system showcases the compound's role in functional group transformations (Yi Zhao et al., 2012). Furthermore, its application in the synthesis of complex molecules, such as incommensurate thiourea inclusion compounds, highlights the compound's versatility in creating structurally unique materials (B. A. Palmer et al., 2011).
Mechanism of Action
Target of Action
1-tert-butyl-2-iodobenzene is an organic compound that is widely used in scientific experiments for various purposes It’s known that iodobenzenes are generally involved in electrophilic aromatic substitution reactions .
Mode of Action
The mode of action of 1-tert-butyl-2-iodobenzene likely involves electrophilic aromatic substitution . In this type of reaction, an electrophile (in this case, the iodine atom) attacks an aromatic system, leading to the substitution of a hydrogen atom in the aromatic ring with the electrophile .
Biochemical Pathways
It’s known that the compound participates in the one-pot heck-reductive amination reaction pathway during the synthesis of certain compounds .
Result of Action
It’s known that the compound is used as an important intermediate in drug synthesis, including antiepileptic drugs, antibiotics, and other medications . It can also be used to synthesize aromatic ethers, aromatic amines, and halogenated aromatic compounds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-tert-butyl-2-iodobenzene. For instance, the compound is sensitive to light , indicating that exposure to light could potentially affect its stability and efficacy. Furthermore, the compound should be stored in a dark place, sealed, and at room temperature to maintain its stability .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-tert-butyl-2-iodobenzene can be achieved through the iodination of 1-tert-butyl-2-nitrobenzene followed by reduction of the nitro group to an amino group and subsequent diazotization and Sandmeyer reaction to form the iodobenzene derivative.", "Starting Materials": [ "1-tert-butyl-2-nitrobenzene", "Iodine", "Sodium nitrite", "Copper(I) iodide", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfite", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "1. Iodination: 1-tert-butyl-2-nitrobenzene is dissolved in glacial acetic acid and iodine is added dropwise with stirring. The reaction mixture is heated to reflux for several hours until the reaction is complete.", "2. Reduction: The resulting 1-tert-butyl-2-iodonitrobenzene is reduced to 1-tert-butyl-2-amino-4-nitrobenzene using sodium sulfite and sodium hydroxide in water.", "3. Diazotization: The amino group is diazotized using sodium nitrite and hydrochloric acid to form the diazonium salt.", "4. Sandmeyer reaction: The diazonium salt is reacted with copper(I) iodide in ethanol to form 1-tert-butyl-2-iodobenzene." ] } | |
CAS RN |
62171-59-9 |
Product Name |
1-tert-butyl-2-iodobenzene |
Molecular Formula |
C10H13I |
Molecular Weight |
260.1 |
Purity |
95 |
Origin of Product |
United States |
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